N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide

• CAS No.: 70967-90-7
• Product Name: N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide
• Molecular Formula: C27H38N6O9
• Molecular Weight: 590.6 g/mol
• IUPAC Name: methyl 4-[[(2S)-1-[[(2S)-1-[(2S)-2-[[(2S)-3-methyl-2-(4-nitroanilino)butanoyl]carbamoyl]pyrrolidin-1-yl]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-oxobutanoate
• Standard InChI: InChI=1S/C27H38N6O9/c1-15(2)23(30-18-8-10-19(11-9-18)33(40)41)26(38)31-25(37)20-7-6-14-32(20)27(39)17(4)29-24(36)16(3)28-21(34)12-13-22(35)42-5/h8-11,15-17,20,23,30H,6-7,12-14H2,1-5H3,(H,28,34)(H,29,36)(H,31,37,38)/t16-,17-,20-,23-/m0/s1
• Standard InChIKey: VLVGCNNWNUERRZ-OSAZLGQLSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](C)C(=O)N1CCC[C@H]1C(=O)NC(=O)[C@H](C(C)C)NC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)CCC(=O)OC
• SMILES: CC(C)C(C(=O)NC(=O)C1CCCN1C(=O)C(C)NC(=O)C(C)NC(=O)CCC(=O)OC)NC2=CC=C(C=C2)[N+](=O)[O-]
• Canonical SMILES: CC(C)C(C(=O)NC(=O)C1CCCN1C(=O)C(C)NC(=O)C(C)NC(=O)CCC(=O)OC)NC2=CC=C(C=C2)[N+](=O)[O-]
• Appearance: Assay:≥98%A crystalline solid
• Description: Proteinase 3 (PR3, myeloblastin) is a polymorphonuclear leukocyte serine proteinase that degrades matrix proteins including fibronectin, laminin, vitronectin, and collagen type IV to generate antimicrobial peptides. Neutrophil elastase is a serine proteinase that is secreted by neutrophils during inflammation to destroy pathogens. Evaluating these enzymes is helpful to understanding inflammatory autoimmune processes. MeOSuc-AAPV-pNA is a highly sensitive peptide substrate that is hydrolyzed by both human and mouse neutrophil elastase and PR3, but not cathepsin G or chymotrypsin. Enzyme activity can be quantified by colorimetric detection of free p-nitroanilide at 405 nm.
• Sequence: AAPV
• Synonyms: AAPV-NA; MeO-Suc-Ala-Ala-Pro-Val-NA; N-methoxysuccinyl-Ala-Ala-Pro-Val-pNA; N-methoxysuccinyl-alanyl-alanyl-prolyl-valine-4-nitroanilide; N-methoxysuccinyl-alanyl-alanyl-prolyl-valine-p-nitroanilide
• PubChem Compound: 5487286
• Last Modified: Nov 11 2021